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Compound of Interest

Compound Name: Acid yellow 127

L  Get Quote

Cat. No.: B1592793

For researchers, scientists, and drug development professionals, the meticulous handling of
chemical compounds is paramount to ensuring laboratory safety and experimental integrity.
This document provides essential, immediate safety and logistical information for the handling
of Acid Yellow 127 (CAS No. 73384-78-8), a monoazo dye. The following procedural guidance
is designed to be a preferred resource, fostering a culture of safety and trust in your laboratory
operations.

Immediate Safety and Handling Protocol

Chemical Identification:

Parameter

Value

Chemical Name

Acid Yellow 127

CAS Number 73384-78-8
C.l. Name C.l. 18888
Synonyms Weak Acid Yellow 3GL, Acid Yellow 5GW
Molecular Formula C26H20Cl2N9sNaO4S
Personal Protective Equipment (PPE):
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Adherence to proper PPE protocols is the first line of defense against potential exposure. The

following table summarizes the recommended PPE for handling Acid Yellow 127.

Protection Type

Recommended Equipment

Specifications

Eye Protection

Safety Goggles or Face Shield

Must be worn at all times to
protect against dust and

splashes.

Hand Protection

Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended.

Body Protection

Laboratory Coat

Should be fully buttoned to

protect against skin contact.

Respiratory Protection

NIOSH-approved respirator

Required when handling the
powder form to prevent

inhalation of dust.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Acid Yellow 127 minimizes risks and ensures operational

efficiency.

1. Preparation and Engineering Controls:

e Ventilation: Always handle Acid Yellow 127 in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.

o Eyewash and Safety Shower: Ensure that an emergency eyewash station and safety shower

are readily accessible and in good working order.

o Material Weighing: When weighing the powder, do so in a designated area with minimal air

currents to prevent dust dispersion.

2. Handling the Substance:

e Avoid Contact: Prevent direct contact with skin, eyes, and clothing.
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e Dust Minimization: Handle the powder carefully to avoid generating dust. If dust is
generated, use appropriate respiratory protection.

o Solution Preparation: When preparing solutions, slowly add the dye to the solvent to prevent
splashing.

3. Storage:

o Container: Keep the container tightly closed and store it in a dry, cool, and well-ventilated
place.

¢ Incompatibilities: Store away from strong oxidizing agents.
4. First Aid Measures:

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical
attention.

o Skin Contact: In case of skin contact, wash the affected area thoroughly with soap and water.

o Eye Contact: If the substance comes into contact with the eyes, rinse cautiously with water
for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing and
seek medical attention.

 Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek immediate
medical advice.

Disposal Plan: Managing Acid Yellow 127 Waste

Proper disposal of chemical waste is crucial for environmental protection and regulatory
compliance.

1. Waste ldentification and Segregation:

o Labeling: All waste containing Acid Yellow 127 must be clearly labeled as "Hazardous
Waste" with the chemical name.

e Segregation: Do not mix Acid Yellow 127 waste with other waste streams.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1592793?utm_src=pdf-body
https://www.benchchem.com/product/b1592793?utm_src=pdf-body
https://www.benchchem.com/product/b1592793?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

2. Neutralization (for acidic solutions):

« If the waste is in an acidic solution, it should be neutralized with a suitable base (e.g., sodium
bicarbonate) under controlled conditions in a fume hood. The pH should be adjusted to a
neutral range (typically 6-8).

3. Disposal Procedure:

e Solid Waste: Uncontaminated solid waste can be disposed of as regular laboratory waste.
Contaminated materials (e.g., gloves, paper towels) should be placed in a sealed, labeled
container for hazardous waste disposal.

» Liquid Waste: Neutralized liquid waste should be collected in a designated, sealed, and
labeled hazardous waste container.

e Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal
regulations. Contact your institution's Environmental Health and Safety (EHS) department for
specific guidance. As an azo dye, it is crucial to prevent its release into drains or waterways.

Quantitative Data Summary

Specific occupational exposure limits (OELSs) for Acid Yellow 127 have not been established.
In the absence of specific data, it is recommended to adhere to the limits for Particles Not
Otherwise Specified (PNOS), also known as nuisance dust.

Parameter Value Regulatory Body
OSHA PEL (Total Dust) 15 mg/m3 (8-hour TWA) OSHA
OSHA PEL (Respirable
] 5 mg/m3 (8-hour TWA) OSHA
Fraction)

ACGIH TLV (Inhalable

) 10 mg/m3 (8-hour TWA) ACGIH
Particles)

ACGIH TLV (Respirable

] 3 mg/m3 (8-hour TWA) ACGIH
Particles)
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TWA: Time-Weighted Average

Visualizing Safety Workflows

To further clarify the procedural steps, the following diagrams illustrate the key workflows for
handling Acid Yellow 127.

Preparation Handling Storage & Disposal

Gather PPE Ensure Proper Ventilation Check Safety Equipment Weigh Powder Carefully Dispose of Waste Properly
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Caption: A stepwise workflow for the safe handling of Acid Yellow 127.
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Caption: Logic diagram for selecting appropriate PPE for Acid Yellow 127.
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 To cite this document: BenchChem. [Navigating the Safe Handling of Acid Yellow 127: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592793#personal-protective-equipment-for-
handling-acid-yellow-127]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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